Cas no 1248984-11-3 (1-N-Benzyl-2-bromobenzene-1,4-diamine)

• Product Name: 1-N-Benzyl-2-bromobenzene-1,4-diamine
• CAS No: 1248984-11-3
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• CID: 3036500
• Update Time: 2025-11-01

1-N-Benzyl-2-bromobenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1-N-Benzyl-2-bromobenzene-1,4-diamine
• 1,4-Benzenediamine, 2-bromo-N1-(phenylmethyl)-

• Inchi： 1S/C13H13BrN2/c14-12-8-11(15)6-7-13(12)16-9-10-4-2-1-3-5-10/h1-8,16H,9,15H2
• InChI Key： PZJHSVXFKKQUPS-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=CC=C2)=CC=C(N)C=C1Br

Additional information on 1-N-Benzyl-2-bromobenzene-1,4-diamine

1-N-Benzyl-2-bromobenzene-1,4-diamine

1-N-Benzyl-2-bromobenzene-1,4-diamine (CAS No. 1248984-11-3) is a versatile organic compound with significant applications in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzyl group attached to the nitrogen atom at position 1 of the benzene ring, a bromine substituent at position 2, and an amino group at position 4. The presence of these functional groups makes it a valuable intermediate in the synthesis of various biologically active compounds and advanced materials.

The synthesis of 1-N-Benzyl-2-bromobenzene-1,4-diamine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its production.

One of the most promising applications of 1-N-Benzyl-2-bromobenzene-1,4-diamine is in the development of novel materials for electronic devices. Its aromatic structure and functional groups make it an ideal candidate for use in the synthesis of conductive polymers and organic semiconductors. For instance, studies published in 2023 have demonstrated its potential as a building block for high-performance organic field-effect transistors (OFETs), where it contributes to enhanced charge transport properties.

In the pharmaceutical industry, 1-N-Benzyl-2-bromobenzene-1,4-diamine serves as an intermediate in the synthesis of bioactive molecules targeting various diseases. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs for cancer therapy. Recent research has focused on optimizing its pharmacokinetic properties to improve drug delivery efficiency.

The compound's reactivity is further highlighted by its role in click chemistry reactions. The bromine substituent at position 2 facilitates Suzuki-Miyaura coupling reactions, enabling the construction of complex molecular architectures with precision. This has been particularly useful in the synthesis of heterocyclic compounds with potential medicinal applications.

From an environmental perspective, 1-N-Benzyl-2-bromobenzene-1,4-diamine exhibits moderate stability under standard conditions, making it suitable for industrial applications without posing significant risks to ecosystems. However, ongoing studies aim to assess its long-term environmental impact and develop sustainable disposal methods.

In conclusion, 1-N-Benzyl-2-bromobenzene-1,4-diamine (CAS No. 1248984-11-3) stands out as a multifaceted compound with vast potential across diverse scientific domains. Its unique structure and reactivity continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.